Methyl 2-fluoro-5-(trifluoromethyl)benzoate
Overview
Description
“Methyl 2-fluoro-5-(trifluoromethyl)benzoate” is a chemical compound with the CAS Number: 556112-92-6 . It has a molecular weight of 222.14 . The IUPAC name for this compound is methyl 2-fluoro-5-(trifluoromethyl)benzoate .
Molecular Structure Analysis
The InChI code for “Methyl 2-fluoro-5-(trifluoromethyl)benzoate” is 1S/C9H6F4O2/c1-15-8(14)6-4-5(9(11,12)13)2-3-7(6)10/h2-4H,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“Methyl 2-fluoro-5-(trifluoromethyl)benzoate” is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Pharmaceutical Development
Methyl 2-fluoro-5-(trifluoromethyl)benzoate: is utilized in the synthesis of various pharmaceutical compounds. The trifluoromethyl group is a common moiety in many FDA-approved drugs due to its ability to enhance the biological activity and metabolic stability of medicinal compounds . This compound can serve as a precursor in the synthesis of complex drug molecules, contributing to the development of treatments for a wide range of diseases.
Agrochemical Production
In the agrochemical industry, Methyl 2-fluoro-5-(trifluoromethyl)benzoate plays a role in creating compounds with fluorine atoms, which are known to improve the efficacy and selectivity of pesticides . The introduction of fluorine can lead to agrochemicals that are more potent, require lower dosages, and have reduced environmental impact.
Material Science
This chemical is involved in the production of advanced materials. The presence of fluorine atoms can impart unique properties to materials, such as increased resistance to solvents and thermal stability, making them suitable for specialized applications in material science .
Electronics
In the field of electronics, Methyl 2-fluoro-5-(trifluoromethyl)benzoate may be used to synthesize compounds that contribute to the manufacturing of electronic components. Fluorinated compounds are often used in electronics for their high dielectric properties and thermal stability .
Catalysis
The compound is also relevant in catalysis research. It can be used to introduce fluorinated groups into target molecules, which can significantly alter the reactivity and selectivity of catalytic processes . This is particularly valuable in the development of new catalytic methods and the improvement of existing ones.
Medical Research
In medical research, Methyl 2-fluoro-5-(trifluoromethyl)benzoate is a valuable tool for the synthesis of bioactive molecules. Its incorporation into new compounds can lead to the discovery of novel therapeutic agents with potential applications in treating various medical conditions .
Chemical Synthesis
This compound is a versatile reagent in organic synthesis, enabling the introduction of fluorinated groups into organic molecules. Such modifications are crucial for creating compounds with desired physical, chemical, and biological properties .
Safety and Hazards
The compound has been classified with the signal word “Warning” and has hazard statements H302, H315, H319, H335 . This indicates that it may cause respiratory irritation, skin irritation, and serious eye irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area .
Mechanism of Action
Mode of Action
It’s known that it can participate in suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Biochemical Pathways
The compound may be involved in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
properties
IUPAC Name |
methyl 2-fluoro-5-(trifluoromethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O2/c1-15-8(14)6-4-5(9(11,12)13)2-3-7(6)10/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAEUYKATVUSDCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90585917 |
Source
|
| Record name | Methyl 2-fluoro-5-(trifluoromethyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90585917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-fluoro-5-(trifluoromethyl)benzoate | |
CAS RN |
556112-92-6 |
Source
|
| Record name | Methyl 2-fluoro-5-(trifluoromethyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90585917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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